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Compound of Interest

Compound Name: Irak4-IN-12

Cat. No.: B12419308

For Researchers, Scientists, and Drug Development Professionals

Introduction

Interleukin-1 receptor-associated kinase 4 (IRAK4) is a critical serine/threonine kinase that
functions as a central node in the signaling pathways of Toll-like receptors (TLRs) and
interleukin-1 receptors (IL-1Rs).[1][2][3] Dysregulation of these pathways is a key driver in the
pathogenesis of numerous autoimmune diseases, including rheumatoid arthritis, systemic
lupus erythematosus, and multiple sclerosis.[2] As the most upstream kinase in the MyD88-
dependent signaling cascade, IRAK4's kinase activity is essential for the activation of
downstream transcription factors such as NF-kB and AP-1, leading to the production of pro-
inflammatory cytokines like TNF-q, IL-6, and IL-1(3.[2][3][4] Consequently, selective inhibition of
IRAK4 presents a promising therapeutic strategy for a wide range of inflammatory and
autoimmune disorders.

IRAK4-IN-12 is a potent and selective inhibitor of IRAK4. This document provides detailed
application notes and protocols for the use of IRAK4-IN-12 in preclinical autoimmune disease
research models.
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Parameter Value Reference
Product Name IRAK4-IN-12 MedchemExpress
Synonyms Compound 37 [5]

CAS Number Not Available

Molecular Formula C24H31FNsO [6]

Molecular Weight 466.55 g/mol [6]

In Vitro Potency (ICso) IRAK4: 0.015 pM [5]1[6]

Cellular pIRAK4: 0.5 pM [51[6]

Mechanism of Action

IRAK4-IN-12 exerts its therapeutic effects by binding to the ATP-binding pocket of the IRAK4
kinase domain, thereby preventing its autophosphorylation and subsequent activation. This
inhibition blocks the downstream signaling cascade, leading to a reduction in the production of
key inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. IRAK4 - Wikipedia [en.wikipedia.org]

2. Emerging interleukin-1 receptor-associated kinase 4 (IRAK4) inhibitors or degraders as
therapeutic agents for autoimmune diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]

3. IRAK-4 Inhibitors for Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

4. Selective IRAK4 Inhibition Attenuates Disease in Murine Lupus Models and Demonstrates
Steroid Sparing Activity - PMC [pmc.ncbi.nim.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. IRAK4-IN-12 - Immunomart [immunomart.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12419308?utm_src=pdf-body-img
https://www.benchchem.com/product/b12419308?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/IRAK4
https://pmc.ncbi.nlm.nih.gov/articles/PMC11725142/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11725142/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3182414/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5253435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5253435/
https://www.medchemexpress.com/irak4-in-12.html
https://immunomart.com/product/irak4-in-12/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes and Protocols: IRAK4-IN-12 in
Autoimmune Disease Research Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419308#application-of-irak4-in-12-in-autoimmune-
disease-research-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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